2,4-Dichloro-6,7-dihydro-5h-cyclopenta[d]pyrimidine

• IUPAC Name: 2,4-dichloro-6,7-dihydro-5H-cyclopenta[d]pyrimidine
• InChI: InChI=1S/C7H6Cl2N2/c8-6-4-2-1-3-5(4)10-7(9)11-6/h1-3H2
• InChI Key: GDHHAOFBLGZCMI-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)N=C(N=C2Cl)Cl
• Molecular Formula: C7H6Cl2N2
• DSSTOX Substance ID: DTXSID00282687
• Molecular Weight: 189.04 g/mol
• CAS RN: 5466-43-3

Description

Synthesis Analysis

The synthesis of 2,4-Dichloro-6,7-dihydro-5H-cyclopenta[d]pyrimidine and its derivatives has been explored through various methods. One approach involves a one-pot, three-component reaction using cyclopentanone, aromatic aldehyde, and guanidine hydrochloride to achieve 2-aminocyclopenta[d]pyrimidines. This method also allows for the synthesis of novel pyrimido[1,2-a]pyrimidines by using compound 3c as a building block . Another synthesis strategy developed for the preparation of highly substituted pyrimidines involves cyclization reactions with intramolecular amide addition to an iminium intermediate, which is formed in situ from 4-amino-pyrimidine-5-carboxamide and aldehydes .

Molecular Structure Analysis

The molecular structure of related compounds has been studied using various spectroscopic techniques and X-ray crystallography. For instance, the structure of 2-amino-3-cyano-4-(3,4-dichlorophenyl)-5-oxo-1,4,5,6-tetrahydro-4H-pyrano[2,3-d]pyrimidine was elucidated, revealing triclinic crystals with specific space group parameters and the presence of both classical and unclassical hydrogen bonds .

Chemical Reactions Analysis

The chemical reactivity of cyclopenta[d]pyrimidine derivatives includes the ability to form various hydrogen bonds, which are crucial for the stability of the crystal structure. The presence of functional groups such as amino, cyano, and chloro substituents in the pyrimidine ring influences the types of reactions these compounds can undergo, including further derivatization . Additionally, the synthesis of pyrimido[4,5-d]pyrimidin-4(1H)-ones from dichloro-formylpyrimidine, amines, and aldehydes demonstrates the potential for creating a diverse library of compounds through selective reactions .

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound derivatives are closely related to their molecular structure. The presence of dichloro substituents and the cyclopenta[d]pyrimidine core contribute to the compounds' unique properties, such as their crystalline structure, solubility, and potential for forming hydrogen bonds. These properties are essential for understanding the compounds' behavior in various environments and their potential applications in medicinal chemistry and material science .

Scientific Research Applications

• Synthesis and Spectroscopic Studies : This compound and its derivatives are synthesized through one-pot multicomponent reactions, which are efficient and time-saving. They have been analyzed for their structure and characterized using various spectroscopic methods. These derivatives are considered to have potential biological activities, including antibacterial and antifungal properties (Tugcu & Turhan, 2018).

• Biological Activities and Antioxidant Potential : Various derivatives of 2,4-Dichloro-6,7-dihydro-5H-cyclopenta[d]pyrimidine have been synthesized and tested for their biological activities. For instance, 7-thio derivatives of this compound have been found to exhibit significant antioxidant activity, which depends on the structure of the substituent in the thioether fragment (Kononevich et al., 2014).

• Pharmacological Potential : The compound and its derivatives have shown potential in drug discovery, particularly as inhibitors of certain enzymes. For instance, they have been evaluated for their inhibitory activities against enzymes like vascular endothelial growth factor receptor (VEGFR 2), showing promising results (Sobhy et al., 2019).

• Synthesis of Novel Derivatives : Research has also focused on synthesizing new derivatives of 6,7-dihydro-5H-cyclopenta[d]pyrimidine, which have shown potential in various biological applications. These derivatives are synthesized by altering functional groups, thus modifying their chemical and biological properties (Papoyan et al., 2012).

• Antibacterial Applications : Some derivatives of this compound have been evaluated for their antibacterial activity. Certain synthesized derivatives showed potential as antibacterial agents, indicating their relevance in the development of new antimicrobial compounds (Etemadi et al., 2016).

• Chemical Synthesis and Structural Analysis : The compound is also utilized in the synthesis of intermediate compounds and for the study of structural and spectroscopic signatures. For example, the synthesis of 2,4-Dichloro-5-methoxy-pyrimidine, an intermediate compound of pyrimidine, has been reported using this compound (Liu Guo-ji, 2009).

Mechanism of Action

While the specific mechanism of action for 2,4-Dichloro-6,7-dihydro-5h-cyclopenta[d]pyrimidine is not mentioned in the retrieved documents, it’s worth noting that its derivatives have shown promising results as VEGFR 2 inhibitors.

Safety and Hazards

The compound has been classified as Acute Tox. 4 Oral - Eye Irrit. 2. The safety information includes hazard statements H302 - H319 and precautionary statements P264 - P280 - P301 + P312 - P305 + P351 + P338 - P337 + P313 - P501.

Future Directions

The 6,7-dihydro-5H-cyclopenta[d]pyrimidine scaffold can be further optimized for the synthesis of promising VEGFR 2 inhibitors. This suggests potential future directions in the development of new therapeutic agents.